Cas no 3383-96-8 (Temephos)

Temephos Properties

Names and Identifiers

• Temephos
• O,O,O',O'-Tetramethyl O,O'-(thiodi-4,1-phenylene) phosphorothioate
• Phosphorothioic acid O,O'-(thiodi-4,1-phenylene) O,O,O',O'-tetramethyl ester
• [4-(4-dimethoxyphosphinothioyloxyphenyl)sulfanylphenoxy]-dimethoxy-sulfanylidene-λ⁵-phosphane
• Abate
• Temefos
• Temephos Solution
• [4-(4-dimethoxyphosphinothioyloxyphenyl)sulfanylphenoxy]-dimetho
• Biothion
• Bithion
• Difenphos
• Difos
• O,O,O',O'-tetramethyl O,O'-thiodi-p-phenylene diphosphorothioate
• O,O,O',O'-tetramethyl O,O'-thiodi-p-phenylene phosphorothioate
• O,O,O’,O’-tetramethyl O,O’-thiodi-p-phenylene bis(phosphorothioate)
• O,O,O’,O’-tetramethyl O,O’-thiodi-p-phenylene diphosphorothioate
• O,O’-(thiodi-4,1-phenylene) bis(O,O-dimethyl phosphorothioate)
• Tetrafenphos
• +Expand

• MDL： MFCD00128034
• InChIKey： WWJZWCUNLNYYAU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H20O6P2S3/c1-17-23(25,18-2)21-13-5-9-15(10-6-13)27-16-11-7-14(8-12-16)22-24(26,19-3)20-4/h5-12H,1-4H3
• SMILES： COP(OC(C=C1)=CC=C1SC2=CC=C(OP(OC)(OC)=S)C=C2)(OC)=S

Computed Properties

• Exact Mass: 465.99000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 465.989723
• Heavy Atom Count: 27
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 145

Experimental Properties

• LogP: 6.93120
• PSA: 164.48000
• Merck: 13,9214
• Refractive Index: 1.612
• Water Partition Coefficient: 0.003 g/100 mL
• Boiling Point: 518.5°C at 760 mmHg
• Melting Point: 30-31 ºC
• Flash Point: 267.4 °C
• Color/Form: Pure white crystal, industrial product is dark brown viscous liquid
• Solubility: Insoluble in water \ hexane, soluble in carbon tetrachloride \ dichloroethane \ toluene \ acetone \ diethyl ether
• Density: 1.3200

Temephos Security Information

• Symbol: GHS06 GHS09
• RTECS：TF6890000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22-S37-S61-S60
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077
• Hazard Statement： H302,H311,H400
• Warning Statement： P273,P280,P312
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：Ⅲ
• Risk Phrases： 21/22
• Signal Word：Danger
• Toxicity：LD50 in male, female rats (mg/kg): 8600, 13000 orally (Gaines)

Temephos Customs Data

• HS CODE：2930909061
• Customs Data：

  China Customs Code:

  2930909061

  Overview:

  2930909061 malathion\Sophamide \Cethion and other [including Chlorpyrifos\Parathion\oxydemeton-methyl \Phosphorus isosulfoxide] Tax refund rate:9.0% Regulatory conditions:S(Import and Export Pesticide Registration Certificate)

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2930909061 o,o,o',o'-tetramethyl o,o'-(thiobis(4,1-phenylene)) diphosphorothioate.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%